Cas no 2228265-81-2 (4-{3-(difluoromethyl)sulfanylphenyl}-1H-imidazole)

• Product Name: 4-{3-(difluoromethyl)sulfanylphenyl}-1H-imidazole
• CAS No: 2228265-81-2
• MF: C₁₀H₈F₂N₂S
• MW: 226.245727539063
• CID: 6162595
• PubChem ID: 165845373
• Update Time: 2025-06-11

4-{3-(difluoromethyl)sulfanylphenyl}-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-{3-(difluoromethyl)sulfanylphenyl}-1H-imidazole
• 2228265-81-2
• 4-{3-[(difluoromethyl)sulfanyl]phenyl}-1H-imidazole
• EN300-1972775

• Inchi： 1S/C10H8F2N2S/c11-10(12)15-8-3-1-2-7(4-8)9-5-13-6-14-9/h1-6,10H,(H,13,14)
• InChI Key： UUFCEAKFLSTTHJ-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1=CC=CC(=C1)C1=CN=CN1

Computed Properties

• Exact Mass: 226.03762576g/mol
• Monoisotopic Mass: 226.03762576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54Ų

Additional information on 4-{3-(difluoromethyl)sulfanylphenyl}-1H-imidazole

Comprehensive Overview of 4-{3-(difluoromethyl)sulfanylphenyl}-1H-imidazole (CAS No. 2228265-81-2)

The compound 4-{3-(difluoromethyl)sulfanylphenyl}-1H-imidazole (CAS No. 2228265-81-2) is a specialized imidazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethylsulfanyl group attached to a phenyl ring, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "imidazole derivatives in drug discovery" and "fluorinated compounds in agrochemicals."

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced stability, bioavailability, and metabolic resistance. The difluoromethylsulfanyl moiety in 4-{3-(difluoromethyl)sulfanylphenyl}-1H-imidazole is particularly noteworthy, as it mimics the behavior of thiol groups while offering improved lipophilicity. Researchers frequently search for "role of fluorine in medicinal chemistry" and "sulfur-containing heterocycles," highlighting the compound's alignment with cutting-edge trends.

From a synthetic perspective, 4-{3-(difluoromethyl)sulfanylphenyl}-1H-imidazole serves as a versatile intermediate. Its imidazole core is a common scaffold in drugs targeting inflammation, infections, and cancer. Queries like "imidazole-based kinase inhibitors" and "synthetic routes for fluorinated phenylimidazoles" reflect its relevance in drug development. Additionally, its potential in agrochemicals, such as fungicides or herbicides, aligns with searches for "sustainable crop protection chemicals."

The compound's physicochemical properties, including solubility and LogP, are critical for formulation scientists. Topics like "optimizing drug-like properties of heterocycles" and "computational modeling of fluorinated compounds" are frequently explored in conjunction with such molecules. Moreover, its stability under various pH conditions makes it a candidate for "oral bioavailability enhancement" strategies.

In conclusion, 4-{3-(difluoromethyl)sulfanylphenyl}-1H-imidazole (CAS No. 2228265-81-2) represents a promising avenue for interdisciplinary research. Its applications span from "small-molecule therapeutics" to "green chemistry innovations," addressing global challenges in health and agriculture. By integrating user-centric keywords like "fluorine in drug design" and "imidazole synthesis," this overview aims to bridge scientific rigor with accessible insights.